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Introduction

Adaptor-associated kinase 1 (AAK1) is a serine/threonine kinase that plays a crucial role in
clathrin-mediated endocytosis.[1][2][3] This process is fundamental for various cellular
functions, including nutrient uptake, receptor signaling, and synaptic vesicle recycling. AAK1's
involvement in these pathways has made it an attractive therapeutic target for a range of
diseases, including neurological disorders and viral infections. BMT-046091 is a potent and
selective inhibitor of AAK1, with a reported biochemical IC50 of 2.8 nM.[4][5][6][7][8] This
document provides detailed protocols for assessing the target engagement of BMT-046091
with AAK1 in a cellular context using two established methodologies: the NanoBRET™ Target
Engagement Assay and the Cellular Thermal Shift Assay (CETSA).

AAK1 Signaling Pathways

AAK1 is a key regulator of intracellular trafficking and is involved in multiple signaling pathways.

Understanding these pathways is crucial for elucidating the functional consequences of AAK1
inhibition.
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AAK1's role in clathrin-mediated endocytosis.
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AAK1 in Notch Signaling
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AAK1 in WNT Signaling
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NanoBRET Target Engagement Workflow CETSA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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